Cas no 1258649-89-6 (tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate)

• Product Name: tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate
• CAS No: 1258649-89-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5231849
• Update Time: 2026-03-07

tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate
• tert-butyl N-(6-azaspiro[3.4]octan-8-yl)carbamate
• 8-tert-butoxycarbonylamino-6-azaspiro[3.4]octane
• tert-butylN-{6-azaspiro[3.4]octan-8-yl}carbamate
• (+/-)-tert-Butyl 6-azaspiro[3.4]octan-8-ylcarbamate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-7-13-8-12(9)5-4-6-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： HKOSEKNVWYWWGV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CNCC21CCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate (CAS: 1258649-89-6)

The compound tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate (CAS: 1258649-89-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and emerging applications in therapeutic development.

Recent studies have highlighted the versatility of tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic scaffold, characterized by a fused azaspiro[3.4]octane ring system, offers a rigid yet flexible framework that is highly amenable to structural modifications. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the application of this compound is its role in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate exhibited potent inhibitory activity against specific tyrosine kinases involved in tumor proliferation. The study utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization and preclinical evaluation.

In addition to its pharmacological potential, recent synthetic methodologies have focused on improving the efficiency and scalability of producing tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate. A novel catalytic asymmetric synthesis approach, reported in Angewandte Chemie, achieved high enantioselectivity and yield, addressing previous challenges associated with racemic mixtures and low throughput. This breakthrough is expected to facilitate broader access to enantiopure forms of the compound, which are critical for structure-activity relationship studies.

Furthermore, the compound's stability and pharmacokinetic properties have been investigated in preclinical models. A recent pharmacokinetic profiling study revealed favorable oral bioavailability and metabolic stability, suggesting its suitability as a lead compound for further drug development. These findings are particularly promising for central nervous system (CNS) targets, where blood-brain barrier penetration is a critical consideration.

In conclusion, tert-butyl N-{6-azaspiro[3.4]octan-8-yl}carbamate (CAS: 1258649-89-6) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research is expected to uncover additional applications and optimize its properties for clinical translation. Future directions may include combinatorial chemistry approaches to expand its derivative library and in vivo efficacy studies to validate its therapeutic utility.